Cas no 1707605-75-1 (3-Ethynyl-6-pyrrolidin-1-yl-pyridazine)

3-Ethynyl-6-pyrrolidin-1-yl-pyridazine is a heterocyclic compound featuring a pyridazine core substituted with an ethynyl group at the 3-position and a pyrrolidinyl moiety at the 6-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The ethynyl group enables further functionalization via click chemistry or cross-coupling reactions, while the pyrrolidinyl substituent enhances solubility and modulates electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under inert conditions due to the stability requirements of the ethynyl functionality.

3-Ethynyl-6-pyrrolidin-1-yl-pyridazine structure

1707605-75-1 structure

Product Name:3-Ethynyl-6-pyrrolidin-1-yl-pyridazine

CAS No:1707605-75-1

MF:C₁₀H₁₁N₃

MW:173.214441537857

CID:5181464

Update Time:2025-06-15

3-Ethynyl-6-pyrrolidin-1-yl-pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine
- Inchi： 1S/C10H11N3/c1-2-9-5-6-10(12-11-9)13-7-3-4-8-13/h1,5-6H,3-4,7-8H2
- InChI Key： YMIWHBTUAPRKTL-UHFFFAOYSA-N
- SMILES： C1(C#C)=NN=C(N2CCCC2)C=C1

3-Ethynyl-6-pyrrolidin-1-yl-pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509405-1g	3-Ethynyl-6-(pyrrolidin-1-yl)pyridazine	1707605-75-1	97%	1g	$735	2023-03-10

3-Ethynyl-6-pyrrolidin-1-yl-pyridazine Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine

Recent Advances in the Study of 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine (CAS: 1707605-75-1)

3-Ethynyl-6-pyrrolidin-1-yl-pyridazine (CAS: 1707605-75-1) has emerged as a promising compound in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring an ethynyl group and a pyrrolidinyl substituent on a pyridazine core, has attracted significant attention from researchers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of potent and selective kinase inhibitors. The researchers utilized click chemistry approaches to derivatize the ethynyl group, enabling the rapid generation of diverse compound libraries for biological screening.

Recent pharmacological investigations have revealed that derivatives of 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine exhibit promising activity against various cancer cell lines. A preclinical study conducted by a multinational pharmaceutical company showed that optimized analogs of this compound demonstrated nanomolar potency against several tyrosine kinases implicated in tumor progression. The lead compound from this series displayed favorable pharmacokinetic properties and significant tumor growth inhibition in xenograft models.

In addition to its anticancer potential, 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine has shown promise in neurological applications. A 2024 study in ACS Chemical Neuroscience reported that structurally modified versions of this compound could modulate neurotransmitter receptors, suggesting potential utility in treating neurodegenerative disorders. The researchers employed molecular docking studies to elucidate the binding interactions between the compound and its biological targets.

The synthetic accessibility of 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine has been another area of active research. Recent advances in catalytic methodologies have enabled more efficient and scalable routes to this compound and its derivatives. A notable development was the implementation of continuous flow chemistry techniques, which significantly improved the yield and purity of the target molecule while reducing production costs.

As research progresses, the safety profile of 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine and its derivatives has become an important consideration. Recent toxicological studies have provided preliminary data on the compound's metabolic stability and potential off-target effects. These findings are crucial for guiding future structural optimization efforts and ensuring the development of safe and effective drug candidates.

Looking ahead, the versatility of 3-Ethynyl-6-pyrrolidin-1-yl-pyridazine as a chemical scaffold suggests it will continue to play a significant role in medicinal chemistry research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. The compound's ability to serve as a molecular 'linker' between different functional groups makes it particularly valuable in these innovative approaches to drug design.